![molecular formula C16H17NO5S B2440931 [(3,5-Dimethoxyphenyl)carbamoyl]methyl 3-methylthiophene-2-carboxylate CAS No. 437618-93-4](/img/structure/B2440931.png)
[(3,5-Dimethoxyphenyl)carbamoyl]methyl 3-methylthiophene-2-carboxylate
Overview
Description
[(3,5-Dimethoxyphenyl)carbamoyl]methyl 3-methylthiophene-2-carboxylate, commonly known as DMTMTC, is a chemical compound that has been widely studied for its potential applications in scientific research. DMTMTC is a member of the phenethylamine family of compounds, which are known for their psychoactive effects. However, the focus of
Mechanism of Action
The exact mechanism of action of DMTMTC is not yet fully understood. However, it is believed that the compound works by inhibiting the growth and proliferation of cancer cells, potentially through the induction of apoptosis.
Biochemical and Physiological Effects:
DMTMTC has been shown to have a number of biochemical and physiological effects. In addition to its cytotoxic effects on cancer cells, DMTMTC has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of DMTMTC for lab experiments is its relatively low toxicity compared to other compounds with similar properties. However, one limitation is that the compound is not very soluble in water, which can make it difficult to work with in certain experimental settings.
Future Directions
There are a number of potential future directions for research involving DMTMTC. One area of interest is in the development of new cancer treatments based on the compound. Additionally, further research is needed to fully understand the mechanism of action of DMTMTC, as well as its potential applications in other areas of scientific research.
Synthesis Methods
The synthesis of DMTMTC involves several steps, including the condensation of 3,5-dimethoxyaniline with methyl 3-methylthiophene-2-carboxylate, followed by the addition of chloroform and triethylamine. The resulting product is then purified through recrystallization.
Scientific Research Applications
DMTMTC has been studied for its potential applications in a variety of scientific research areas. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that DMTMTC has cytotoxic effects on cancer cells, making it a potential candidate for the development of new cancer treatments.
properties
IUPAC Name |
[2-(3,5-dimethoxyanilino)-2-oxoethyl] 3-methylthiophene-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO5S/c1-10-4-5-23-15(10)16(19)22-9-14(18)17-11-6-12(20-2)8-13(7-11)21-3/h4-8H,9H2,1-3H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GAOZVKNGROHDSK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1)C(=O)OCC(=O)NC2=CC(=CC(=C2)OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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